5-(4-Chlorophenyl)thieno[2,3-d]pyrimidine-4-thiol

• IUPAC Name: 5-(4-chlorophenyl)-3H-thieno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C12H7ClN2S2/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(16)14-6-15-12/h1-6H,(H,14,15,16)
• InChI Key: OBZFUUIPSWALDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC3=C2C(=S)NC=N3)Cl
• Molecular Formula: C12H7ClN2S2
• DSSTOX Substance ID: DTXSID901209111
• Molecular Weight: 278.8 g/mol
• Solubility: 0.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 315676-32-5

Description

“5-(4-Chlorophenyl)thieno[2,3-d]pyrimidine-4-thiol” is a chemical compound with the empirical formula C12H7ClN2S2 and a molecular weight of 278.78. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string S=C1C(C(C2=CC=C(Cl)C=C2)=CS3)=C3N=CN1.

Physical and Chemical Properties Analysis

“this compound” is a solid substance. It has an empirical formula of C12H7ClN2S2 and a molecular weight of 278.78.

Scientific Research Applications

Bioactive Compounds and Medical Applications

5-(4-Chlorophenyl)thieno[2,3-d]pyrimidine-4-thiol and its derivatives are recognized for their extensive applications in the field of bioactive compounds, contributing significantly to medicinal chemistry. Thienopyrimidine derivatives are notably potent in various biological activities. The compounds manifest remarkable antibacterial, antifungal, and anti-inflammatory activities, making them valuable in the development of new therapeutic agents (Tolba et al., 2018). Moreover, these derivatives have been found to possess inhibitory effects on VEGF receptor-2 kinase, a critical component in new blood vessel formation from tumors, highlighting their potential in cancer treatment (Song, 2007).

Synthetic Chemistry and Material Science

In the realm of synthetic chemistry, these compounds demonstrate versatility. Their synthesis processes, such as microwave-assisted synthesis, offer efficient pathways to create various derivatives. This adaptability is crucial for material science and other applications, where the creation of specific molecular structures is essential (Hesse et al., 2007).

Antitumor Properties

The synthesis of novel thieno[2,3-d]pyrimidine derivatives with amino acids and imidazoles has revealed promising radioprotective and antitumor activities. This discovery adds a significant dimension to the therapeutic potential of these compounds, highlighting their relevance in oncology (Alqasoumi et al., 2009). Similarly, new synthesized compounds from pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines have exhibited potent growth inhibitory activity against cancer cell lines, underscoring their potential as anticancer agents (Elansary et al., 2012).

Antibacterial Applications

The ability of substituted thieno[2,3-d]pyrimidines to act as antibacterial agents has been explored, with synthesized compounds demonstrating effectiveness against various bacteria, further emphasizing their potential in medical applications (More et al., 2013).

Mechanism of Action

Target of Action

The primary targets of 5-(4-Chlorophenyl)thieno[2,3-d]pyrimidine-4-thiol are currently unknown. This compound is part of a unique collection of chemicals provided for early discovery researchers

Mode of Action

Similar compounds have been shown to undergo nucleophilic addition and subsequent cyclization into 2-thioxopyrimidine moieties . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in cellular processes.

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Biochemical Analysis

Biochemical Properties

5-(4-Chlorophenyl)thieno[2,3-d]pyrimidine-4-thiol plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to exhibit inhibitory effects on certain enzymes, such as kinases and proteases, which are crucial for cellular signaling and metabolic pathways. The interaction between this compound and these enzymes often involves the formation of covalent bonds with the thiol group, leading to enzyme inhibition and subsequent modulation of biochemical pathways .

Cellular Effects

The effects of this compound on various cell types and cellular processes have been extensively studied. This compound has been found to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of key signaling molecules such as MAP kinases and PI3K/Akt, leading to changes in cell proliferation, apoptosis, and differentiation . Additionally, this compound has been observed to affect the expression of genes involved in oxidative stress response and inflammation, further highlighting its impact on cellular processes .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with specific biomolecules at the molecular level. This compound can bind to the active sites of enzymes, leading to enzyme inhibition or activation. The thiol group of this compound is particularly reactive and can form covalent bonds with cysteine residues in proteins, resulting in the modulation of protein function . Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby altering the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, but it can undergo degradation in the presence of reactive oxygen species and other environmental factors . Long-term exposure to this compound has been associated with sustained changes in cellular metabolism and gene expression, indicating its potential for prolonged biological activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exhibit therapeutic effects, such as anti-inflammatory and anticancer activities . At higher doses, this compound can induce toxic effects, including hepatotoxicity and nephrotoxicity . These dosage-dependent effects highlight the importance of optimizing the dosage for achieving the desired therapeutic outcomes while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. This compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive metabolites that can further interact with cellular components . Additionally, this compound can influence metabolic flux and alter the levels of key metabolites, thereby affecting overall cellular metabolism.